Cas no 2680701-18-0 (benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate)

• Product Name: benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate
• CAS No: 2680701-18-0
• MF: C₁₄H₁₁BrF₅NO₂S
• MW: 432.203659296036
• CID: 5624698
• PubChem ID: 165935410
• Update Time: 2025-06-13

benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304173
• 2680701-18-0
• benzyl N-[2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenyl]carbamate
• benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate

• Inchi： 1S/C14H11BrF5NO2S/c15-12-8-11(24(16,17,18,19)20)6-7-13(12)21-14(22)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,21,22)
• InChI Key： ZABWWGCNNJRJMY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(F)(F)(F)(F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 430.96140g/mol
• Monoisotopic Mass: 430.96140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate

Introduction to benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate (CAS No. 2680701-18-0)

Benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate (CAS No. 2680701-18-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate is composed of a benzyl carbamate moiety linked to a substituted phenyl ring. The presence of a bromine atom and a pentafluorosulfanyl group (S(CF₃)₅) imparts distinct chemical properties to the molecule, making it an intriguing candidate for various chemical and biological studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. The pentafluorosulfanyl group, in particular, has been shown to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in the design of effective pharmaceuticals. The bromine atom, on the other hand, can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In the context of drug development, benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate has been explored for its potential as a lead compound in the discovery of new drugs targeting various diseases. For instance, studies have demonstrated its ability to modulate specific biological pathways, such as those involved in inflammation and cancer. The compound's unique structure allows it to interact with key biomolecules, potentially leading to novel therapeutic strategies.

The synthetic accessibility of benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate is another factor contributing to its significance in research. Efficient synthetic routes have been developed to produce this compound, facilitating its use in high-throughput screening and combinatorial chemistry approaches. These methods enable researchers to rapidly generate and test large libraries of derivatives, accelerating the drug discovery process.

Beyond its direct applications in medicinal chemistry, benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate also serves as an important tool in fundamental chemical research. Its unique electronic and steric properties make it an ideal candidate for studying reaction mechanisms and exploring new synthetic methodologies. For example, recent studies have utilized this compound to investigate the reactivity of pentafluorosulfanyl groups under various conditions, providing valuable insights into their behavior and potential applications.

In addition to its chemical properties, the environmental impact of compounds like benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate is an important consideration in modern pharmaceutical research. Efforts are being made to develop more sustainable and environmentally friendly synthetic processes for such compounds, aligning with the growing emphasis on green chemistry principles.

The future prospects for benzyl N-2-bromo-4-(pentafluoro-lambda6-sulfanyl)phenylcarbamate are promising. Ongoing research continues to uncover new applications and optimize its properties for various uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing the frontiers of medicinal chemistry and pharmaceutical science.